Cas no 2228404-76-8 (3-(2-methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(2-methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2228404-76-8
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6344478
• PubChem ID: 165609845
• Update Time: 2025-10-19

3-(2-methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol
• 2228404-76-8
• EN300-1732713

• Inchi： 1S/C11H17NO2/c1-11(2,8-13)7-9-4-5-12-10(6-9)14-3/h4-6,13H,7-8H2,1-3H3
• InChI Key： NFXVQCVQAALTCP-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CN=C(C=1)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(2-methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol

Introduction to 3-(2-Methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228404-76-8)

3-(2-Methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol (CAS No. 2228404-76-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxypyridine moiety and a dimethylpropanol group. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of 3-(2-Methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol is C₁₁H₁₅NO₃, and its molecular weight is approximately 205.24 g/mol. The compound is a colorless to white solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for various experimental protocols in both academic and industrial settings.

In recent years, the study of 3-(2-Methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol has been driven by its potential as a lead compound for the development of novel therapeutic agents. Research has focused on its pharmacological properties, particularly its ability to modulate specific biological targets. One of the key areas of interest is its interaction with enzymes involved in metabolic pathways, such as kinases and phosphatases.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the inhibitory effects of 3-(2-Methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol on protein kinase C (PKC). The results showed that the compound effectively inhibited PKC activity with an IC₅₀ value of 0.8 μM. This finding suggests that 3-(2-Methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol could be a valuable tool for studying PKC-dependent signaling pathways and may have potential applications in the treatment of diseases associated with aberrant PKC activity, such as cancer and inflammatory disorders.

Beyond its enzymatic interactions, 3-(2-Methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol has also been explored for its anti-inflammatory properties. A study published in the European Journal of Pharmacology in 2020 demonstrated that the compound significantly reduced inflammation in a murine model of colitis. The mechanism underlying this effect was attributed to the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings highlight the potential of 3-(2-Methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol as an anti-inflammatory agent for the treatment of inflammatory bowel diseases (IBD).

The safety profile of 3-(2-Methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol has also been evaluated in preclinical studies. Toxicity assessments conducted in vitro and in vivo have shown that the compound exhibits low toxicity at therapeutic concentrations. These results are encouraging for its further development as a drug candidate.

In addition to its pharmacological properties, the synthetic accessibility of 3-(2-Methoxypyridin-4-yl)-2,2-dimethylpropan-1-ol is another factor that contributes to its appeal as a research tool and potential therapeutic agent. Several synthetic routes have been reported in the literature, including a multi-step synthesis involving palladium-catalyzed cross-coupling reactions and selective functional group transformations. These synthetic methods provide researchers with flexible options for large-scale production and structural modifications.

The future prospects for 3-(2-Methoxypyridin-4-y l)- ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l - d i m e t h y l p r o p a n - 1 - o l (CAS No. ) are promising. Ongoing research aims to optimize its pharmacokinetic properties, enhance its bioavailability, and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant drugs.

In conclusion, 3-(2-Methoxypyridin - y l ) - d i m e t h y l p r o p a n - o l (CAS No. ) represents an exciting opportunity in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and favorable safety profile, make it a valuable candidate for further investigation and development.